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Compound of Interest

Compound Name: 3-Dimethylamino-1-propanol

Cat. No.: B049565

An In-depth Technical Guide to 3-Dimethylamino-1-propanol

Introduction

3-Dimethylamino-1-propanol, also known as N,N-Dimethyl-3-aminopropanol, is a versatile
bifunctional organic compound belonging to the amino alcohol class. Its structure contains both
a tertiary amine and a primary alcohol functional group, which imparts basic, nucleophilic, and
reactive properties.[1] This dual functionality makes it a valuable intermediate and building
block in a wide range of chemical syntheses.[1][2] It serves as an important raw material in the
production of pharmaceuticals, agrochemicals, and dyestuffs.[2][3][4][5] This document
provides a comprehensive overview of its physical and chemical properties, synthesis
protocols, and applications, tailored for researchers, scientists, and professionals in drug
development.

Physical and Chemical Properties

3-Dimethylamino-1-propanol is a colorless to pale yellow liquid at room temperature.[2][6] It
Is stable under normal conditions but is flammable and sensitive to air.[2][7] It is incompatible
with strong oxidizing agents and acids.[7][8]

Table 1: Physical Properties of 3-Dimethylamino-1-
propanol
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Property Value Source(s)

Molecular Formula CsHisNO [31[7]

Molecular Weight 103.16 g/mol [7109]

Appearance Clear colorless to yellow liquid [21[7]

Density 0.872 g/mL at 25 °C [2][10]

Boiling Point 163-164 °C [2]

Melting Point -35°C [21[7]

Flash Point 41 °C (105.8 °F) - closed cup [11]

Refractive Index (n20/D) 1.436 [10]

Vapor Pressure 1.56 hPa at 20 °C [3][10]

Water Solubility Miscible [21[7]

logP (Octanol/Water) -0.06960 [12]

pKa (Basic) 9.3 9]
Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 3179-63-3 [31[7]

EINECS Number 221-659-2 [7][12]

InChi Key PYSGFFTXMUWEQOT- 7]

UHFFFAOYSA-N
SMILES CN(C)CCCO [9]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Dimethylamino-1-
propanol. Key spectral information is available from various sources.
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e 1HNMR & 3C NMR: Proton and Carbon NMR spectra are available for structural elucidation.
[O1[12][13]

« Infrared (IR) Spectroscopy: IR spectra, available for both liquid film and CCla solution, show
characteristic peaks for O-H and C-N bonds.[9][12]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for
determining the molecular weight and fragmentation pattern.[9][12]

Experimental Protocols

Synthesis of 3-Dimethylamino-1-propanol via Michael
Addition and Hydrogenation

A prevalent industrial method for synthesizing 3-Dimethylamino-1-propanol involves a two-
step process: the Michael addition of dimethylamine to acrolein, followed by the hydrogenation
of the resulting intermediate.[1] The following protocol is based on a patented industrial
process.[14]

Step 1: Formation of 3-(Dimethylamino)propanal Intermediate
o Apparatus: A 270 ml autoclave equipped with cooling and stirring capabilities.
e Reagents:
o Dimethylamine: 67.6 g (1.5 mol)
o Acrolein: 16.8 g (0.3 mol)
e Procedure:
o Charge the autoclave with 67.6 g of dimethylamine.
o While cooling the autoclave to 4°C, pump in 16.8 g of acrolein over a period of 60 minutes.

o After the addition is complete, continue stirring the mixture for an additional 15 minutes at
4°C.
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o

The reaction progress can be monitored by gas chromatography to confirm the formation
of the enamine intermediate and full conversion of acrolein.[14]

Step 2: Hydrogenation to 3-Dimethylamino-1-propanol

o Apparatus: A second 270 ml high-pressure autoclave suitable for hydrogenation, connected

to the first autoclave.

e Reagents:

[¢]

[¢]

[e]

o

Raney Cobalt (Ra-Co) catalyst (THF-washed): 1.8 g

Ammonia (NHs): 51.0 g (3.0 mol)

Water: 10.8 g (0.6 mol)

Hydrogen (Hz2) gas

e Procedure:

Charge the second high-pressure autoclave with 1.8 g of Ra-Co catalyst, 51.0 g of
ammonia, and 10.8 g of water.

Transfer the contents from the first autoclave into the second autoclave by injecting
hydrogen.

Heat the second autoclave to 80°C.

Pressurize the autoclave with hydrogen to 60 bar.

Maintain the hydrogenation reaction for 2 hours, adding hydrogen as needed to maintain
the pressure.

After 2 hours, cool the reactor and vent the pressure.

Analyze the product mixture by gas chromatography to determine the yield of 3-
Dimethylamino-1-propanol.[14]
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Applications in Drug Development and Organic
Synthesis

3-Dimethylamino-1-propanol is a key intermediate in the synthesis of various Active
Pharmaceutical Ingredients (APIs).[2][5] Its bifunctional nature allows it to be a versatile
precursor for complex molecular architectures.[1][15]

e Chlorpromazine Synthesis: It is used in the production of chlorpromazine, a phenothiazine-
class antipsychotic drug used to treat schizophrenia and other mental illnesses.[6]
Chlorpromazine acts as an antagonist of central dopamine receptors.[6]

o Duloxetine Synthesis: A chiral derivative, (S)-3-(Dimethylamino)-1-(2-thienyl)-1-propanol, is a
crucial intermediate in the synthesis of the antidepressant duloxetine.[1][15]

» Other Pharmaceuticals: It serves as a building block for other drugs, including certain
antihistamines and local anesthetics.[2]

e Organic Synthesis: The tertiary amine group provides basic and nucleophilic properties,
making it useful as a catalyst or reagent in reactions like Michael additions and Mannich
reactions.[1][15]

Visualizations
Logical Relationship in Pharmaceutical Synthesis

The following diagram illustrates the role of 3-Dimethylamino-1-propanol as a key
intermediate in the synthesis of the antipsychotic drug Chlorpromazine.
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Caption: Synthesis pathway of Chlorpromazine from 3-Dimethylamino-1-propanol.

Safety and Handling

3-Dimethylamino-1-propanol is a hazardous chemical that requires careful handling. It is a
flammable liquid and vapor.[9][11][16] It is harmful if swallowed and causes severe skin burns

and eye damage.[9][16]

Table 3: GHS Hazard Information
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Category Code Description

Pictograms &, corrosive, health hazard GHSO02, GHS05, GHS07
Signal Word Danger [9][11]

Hazard Statements H226 Flammable liquid and vapor.[9]

[11]

H302

Harmful if swallowed.[9][11]

H314

Causes severe skin burns and

eye damage.[9][11]

Precautionary Statements

P210

Keep away from heat, sparks,
open flames, and hot surfaces.
— No smoking.[11]

Wear protective

P280 gloves/protective clothing/eye
protection/face protection.[11]
IF SWALLOWED: Call a

P301 + P312 POISON CENTER/doctor if

you feel unwell.[11]

P303 + P361 + P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[11]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[11]

Handling and Storage: Store in a cool, dry, well-ventilated area away from incompatible

substances and sources of ignition.[8][17] Keep containers tightly closed.[17] Use spark-proof

tools and explosion-proof equipment.[17] Ground and bond containers when transferring

material.[17]
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Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, protective gloves, and protective clothing to prevent skin and eye contact.[17]
Use a NIOSH-approved respirator when necessary.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Dimethylamino-1-propanol physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049565#3-dimethylamino-1-propanol-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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